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Introduction
Cresolphthalein, specifically o-cresolphthalein, is a phthalein dye that serves as a common

acid-base indicator in analytical chemistry, particularly for titrations.[1][2] Its distinct color

change from colorless in acidic to neutral solutions to a violet or reddish-purple in alkaline

conditions makes it a suitable choice for monitoring the equivalence point in titrations involving

a strong base and a weak acid.[3] The typical pH transition range for o-cresolphthalein is from

approximately 8.2 (colorless) to 9.8 (violet/red).[1][3][4] This document provides detailed

protocols for the preparation of cresolphthalein indicator solutions for use in titration

experiments.

Physicochemical Properties
o-Cresolphthalein is a white to pale yellow crystalline powder.[5] It is insoluble in water but

soluble in ethanol, ethers, and glacial acetic acid.[1][2][5]
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Parameter Value Reference

Chemical Name o-Cresolphthalein [3]

Molecular Formula C₂₂H₁₈O₄ [2]

Molecular Weight 346.38 g/mol [6]

Appearance
White to pale yellow crystalline

powder
[5]

Solubility
Insoluble in water; Soluble in

ethanol
[1][2]

pH Transition Range
8.2 (colorless) to 9.8

(violet/reddish-purple)
[1][3][4]

Experimental Protocols
Two common methods for the preparation of o-cresolphthalein indicator solution are provided

below. The choice of method may depend on the specific requirements of the titration and

desired solvent composition.

Protocol 1: 0.04% (w/v) o-Cresolphthalein Solution in
Ethanol
This protocol yields a solution with a concentration of 0.04% weight by volume in ethanol.

Materials:

o-Cresolphthalein powder (ACS reagent grade)

Ethanol (95% or absolute)

Volumetric flask (100 mL)

Analytical balance

Spatula
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Weighing paper

Funnel

Stopper for volumetric flask

Storage bottle (amber glass)

Procedure:

Weighing: Accurately weigh 0.04 g of o-cresolphthalein powder using an analytical balance.

Dissolution: Transfer the weighed powder into a 100 mL volumetric flask using a funnel.

Solvent Addition: Add approximately 50 mL of ethanol to the volumetric flask.

Mixing: Gently swirl the flask until the o-cresolphthalein powder is completely dissolved.

Dilution: Once dissolved, add ethanol to the flask until the bottom of the meniscus reaches

the 100 mL calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the prepared indicator solution to a clearly labeled amber glass bottle for

storage.

Protocol 2: 0.05% (w/v) o-Cresolphthalein Solution in
50% Ethanol
This protocol produces a 0.05% weight by volume solution in a 50% ethanol-water mixture.

Materials:

o-Cresolphthalein powder

Ethanol (95% or absolute)
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Distilled or deionized water

Volumetric flask (100 mL)

Graduated cylinders (50 mL)

Analytical balance

Spatula

Weighing paper

Funnel

Stopper for volumetric flask

Storage bottle (amber glass)

Procedure:

Solvent Preparation: Prepare a 50% ethanol solution by mixing 50 mL of ethanol with 50 mL

of distilled or deionized water.

Weighing: Weigh out 0.05 g of o-cresolphthalein powder.[5]

Dissolution: Transfer the powder to a 100 mL volumetric flask.

Solvent Addition: Add the prepared 50% ethanol solution to the flask.[5]

Mixing: Swirl the flask gently until all the powder has dissolved.

Dilution: Continue adding the 50% ethanol solution to bring the final volume to the 100 mL

mark.

Homogenization: Stopper the flask and invert it multiple times to ensure a uniform solution.

Storage: Transfer the solution to a labeled amber glass bottle for storage.
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Stability and Storage
The prepared o-cresolphthalein indicator solution is stable under normal laboratory

conditions.[7] To ensure its longevity and performance, store the solution in a tightly closed

container, preferably in a cool, dry, and well-ventilated area.[8][9] Protect the solution from

direct sunlight.[8]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling o-cresolphthalein powder and ethanol.

Ethanol is a flammable liquid; therefore, keep the solution away from heat, sparks, and open

flames.[7]

Work in a well-ventilated area or under a fume hood.

Consult the Safety Data Sheet (SDS) for o-cresolphthalein and ethanol for complete safety

information.[7][8]
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Preparation of Cresolphthalein Indicator Solution
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Caption: Workflow for preparing cresolphthalein indicator solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. o-Cresolphthalein, Indicator grade [himedialabs.com]

2. o-Cresolphthalein - Wikipedia [en.wikipedia.org]

3. Cresolphthalein (o-) Indicator 0.04% [rmreagents.com]

4. scbt.com [scbt.com]

5. Page loading... [wap.guidechem.com]

6. o-CRESOLPHTHALEIN | Ennore India Chemicals [ennoreindiachemicals.com]

7. lobachemie.com [lobachemie.com]

8. lobachemie.com [lobachemie.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Preparation of Cresolphthalein Indicator Solution for
Titration: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221799#how-to-prepare-cresolphthalein-indicator-
solution-for-titration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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